Cas no 72517-57-8 (2,4-bis(10-methyl-9,10-dihydroacridin-9-yl)phenol)
72517-57-8 structure
Product Name:2,4-bis(10-methyl-9,10-dihydroacridin-9-yl)phenol
CAS No:72517-57-8
MF:C34H28N2O
MW:480.598928451538
CID:1759785
PubChem ID:3055489
Update Time:2025-04-21
2,4-bis(10-methyl-9,10-dihydroacridin-9-yl)phenol Chemical and Physical Properties
Names and Identifiers
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- 2,4-bis(10-methyl-9,10-dihydroacridin-9-yl)phenol
- 2,4-bis(10-methyl-9H-acridin-9-yl)phenol
- 72517-57-8
- DTXSID30222834
- BRN 5182321
- 2,4-Bis(9,10-dihydro-10-methyl-9-acridinyl)phenol
- Phenol, 2,4-bis(9,10-dihydro-10-methyl-9-acridinyl)-
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- Inchi: 1S/C34H28N2O/c1-35-28-15-7-3-11-23(28)33(24-12-4-8-16-29(24)35)22-19-20-32(37)27(21-22)34-25-13-5-9-17-30(25)36(2)31-18-10-6-14-26(31)34/h3-21,33-34,37H,1-2H3
- InChI Key: BXBIOLIWLHJTLC-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C=C1C1C2C=CC=CC=2N(C)C2C=CC=CC1=2)C1C2C=CC=CC=2N(C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.22034
- Monoisotopic Mass: 480.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 37
- Rotatable Bond Count: 2
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 26.7Ų
Experimental Properties
- PSA: 26.71
2,4-bis(10-methyl-9,10-dihydroacridin-9-yl)phenol Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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